Cas no 1019529-57-7 (N-[4-(propan-2-yl)phenyl]thiolan-3-amine)

• Product Name: N-[4-(propan-2-yl)phenyl]thiolan-3-amine
• CAS No: 1019529-57-7
• MF: C₁₃H₁₉NS
• MW: 221.361662149429
• CID: 5156301
• PubChem ID: 43193092
• Update Time: 2026-03-04

N-[4-(propan-2-yl)phenyl]thiolan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenamine, tetrahydro-N-[4-(1-methylethyl)phenyl]-
• n-(4-Isopropylphenyl)tetrahydrothiophen-3-amine
• N-[4-(propan-2-yl)phenyl]thiolan-3-amine

• Inchi： 1S/C13H19NS/c1-10(2)11-3-5-12(6-4-11)14-13-7-8-15-9-13/h3-6,10,13-14H,7-9H2,1-2H3
• InChI Key： FGFQTRRCZBARQN-UHFFFAOYSA-N
• SMILES： N(C1CSCC1)C1C=CC(C(C)C)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on N-[4-(propan-2-yl)phenyl]thiolan-3-amine

N-[4-(propan-2-yl)phenyl]thiolan-3-amine (CAS No. 1019529-57-7): A Comprehensive Overview

N-[4-(propan-2-yl)phenyl]thiolan-3-amine (CAS No. 1019529-57-7) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-aminothiolane, is characterized by its thiolane ring and an amino group attached to a substituted phenyl ring. Its chemical structure and properties make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular formula of N-[4-(propan-2-yl)phenyl]thiolan-3-amine is C₁₁H₁₇NS, with a molecular weight of approximately 195.32 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the formation of the thiolane ring and subsequent functional group modifications. The synthesis process can be tailored to produce high-purity N-[4-(propan-2-yl)phenyl]thiolan-3-amine, which is crucial for its use in pharmaceutical applications.

Recent studies have highlighted the potential of N-[4-(propan-2-yl)phenyl]thiolan-3-amine in various biological contexts. One notable area of research is its activity as a modulator of ion channels, particularly potassium channels. Potassium channels play a critical role in maintaining cellular homeostasis and are involved in numerous physiological processes, including neuronal signaling and cardiac function. Research has shown that N-[4-(propan-2-yl)phenyl]thiolan-3-amine can selectively modulate specific potassium channel subtypes, making it a valuable tool for understanding channel function and developing new therapeutic strategies.

In addition to its ion channel modulating properties, N-[4-(propan-2-yl)phenyl]thiolan-3-amine has been investigated for its potential as an antioxidant and anti-inflammatory agent. Oxidative stress and inflammation are key factors in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that N-[4-(propan-2-yl)phenyl]thiolan-3-amine can effectively scavenge reactive oxygen species (ROS) and inhibit pro-inflammatory cytokine production, suggesting its potential as a protective agent against oxidative damage and inflammation.

The pharmacokinetic properties of N-[4-(propan-2-yl)phenyl]thiolan-3-amine have also been studied to evaluate its suitability for therapeutic use. Preclinical studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and can readily cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) disorders. However, further research is needed to fully understand its pharmacokinetic behavior in humans.

Clinical trials are currently underway to assess the safety and efficacy of N-[4-(propan-2-yl)phenyl]thiolan-3-amine in various disease models. Early results from Phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and support the continued development of N-[4-(propan-2-ylyl)phenyl]thiolan-3-amnine as a potential therapeutic agent.

The structural flexibility of N-[4-(propan-2-ylyl)phenyl]thiolan-3-amnine also allows for the synthesis of various derivatives with enhanced biological activities. For example, modifications to the phenyl ring or the thiolane ring can result in compounds with improved potency or selectivity for specific targets. This versatility makes it an attractive starting point for drug discovery programs aimed at developing novel therapeutics for a wide range of diseases.

In conclusion, N-[4-(propan-2-ylyl)pheny]thioloa-n-3-amnine (CAS No. 1019529-57-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its diverse biological activities, positions it as a promising candidate for the development of new therapeutic agents. Ongoing research and clinical trials will further elucidate its full therapeutic potential and pave the way for its application in clinical settings.